91-58-7

2-Chloronaphthalene

In Stock

• CAS RN:
• 91-58-7

• Formula:
• C10H7Cl

• InChI:
• InChI=1S/C10H7Cl/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H

• InChIKey:
• CGYGETOMCSJHJU-UHFFFAOYSA-N

• 2-Chloronaphthalene is an organochlorine chemical compound, a chlorinated derivative of naphthalene. Its chemical formula is C ₁₀H ₇Cl. The compound is an isomer for 1-chloronaphthalene.

Chrysophanol-9-anthrone

• CAS RN:
• 491-58-7

• Formula:
• C15H12O3

• InChI:
• InChI=1S/C15H12O3/c1-8-5-10-7-9-3-2-4-11(16)13(9)15(18)14(10)12(17)6-8/h2-6,16-17H,7H2,1H3

• InChIKey:
• ZZBWSNKBZKPGAK-UHFFFAOYSA-N

• Chrysophanol-9-anthrone is a member of anthracenes. It derives from an anthralin.
  Chrysarobin is an extract of Goa powder;  a complex mixture of reduction products of chrysophanic acid, emodin, and emodin monomethyl ether;  used locally in ringworm, psoriasis, and eczema.

4-(4-Chlorophenyl)-1-(3-fluorobenzoyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• CAS RN:
• 351191-58-7

• Formula:
• C25H23ClFNO

• InChI:
• InChI=1S/C25H23ClFNO/c1-24(2)16-25(3,18-11-13-19(26)14-12-18)21-9-4-5-10-22(21)28(24)23(29)17-7-6-8-20(27)15-17/h4-15H,16H2,1-3H3

• InChIKey:
• NNGDRKDIRRGUQC-UHFFFAOYSA-N

• 4-(4-Chlorophenyl)-1-(3-fluorobenzoyl)-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C25H23ClFNO and its molecular weight is 407.9g/mol. The purity is usually 95%.

4-Bromo-3-fluorophenyl cyclopentyl ketone

In Stock

• CAS RN:
• 898791-58-7

• Formula:
• C12H12BrFO

• InChI:
• InChI=1S/C12H12BrFO/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• WZTWBENFWHDUQL-UHFFFAOYSA-N

• 4-Bromo-3-fluorophenyl cyclopentyl ketone is a useful research compound. Its molecular formula is C12H12BrFO and its molecular weight is 271.12 g/mol. The purity is usually 95%.

N-allyl-2-(2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

In Stock

• CAS RN:
• 953991-58-7

• Formula:
• C16H16ClN3O2S2

• InChI:
• InChI=1S/C16H16ClN3O2S2/c1-2-7-18-14(21)8-13-9-23-16(20-13)24-10-15(22)19-12-5-3-11(17)4-6-12/h2-6,9H,1,7-8,10H2,(H,18,21)(H,19,22)

• InChIKey:
• HCLJTUSMOCWBAD-UHFFFAOYSA-N

• N-allyl-2-(2-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C16H16ClN3O2S2 and its molecular weight is 381.89. The purity is usually 95%.

Methyl 2-(4-ethoxy-3-methyl-2-oxooxazolidin-5-yl)acetate

• CAS RN:
• 110991-58-7

• Formula:
• C9H15NO5

• InChI:
• InChI=1S/C9H15NO5/c1-4-14-8-6(5-7(11)13-3)15-9(12)10(8)2/h6,8H,4-5H2,1-3H3

• InChIKey:
• UEEWAAHLHVWHBT-UHFFFAOYSA-N

• Methyl 2-(4-ethoxy-3-methyl-2-oxooxazolidin-5-yl)acetate, also known as Methyl 2-(4-ethoxy-3-methyl-2-oxooxazolidin-5-yl)acetate, is a useful research compound. Its molecular formula is C9H15NO5 and its molecular weight is 217.22 g/mol. The purity is usually 95%.

Arginine-glycine-aspartate-O-methyltyrosine amide

• CAS RN:
• 123491-58-7

• Formula:
• C22H34N8O7

• InChI:
• InChI=1S/C22H34N8O7/c1-37-13-6-4-12(5-7-13)9-15(24)20(35)30-21(36)16(10-18(32)33)29-17(31)11-28-19(34)14(23)3-2-8-27-22(25)26/h4-7,14-16H,2-3,8-11,23-24H2,1H3,(H,28,34)(H,29,31)(H,32,33)(H4,25,26,27)(H,30,35,36)/t14-,15-,16-/m0/s1

• InChIKey:
• YAYLYOCENKWKIB-JYJNAYRXSA-N

• Arginine-glycine-aspartate-O-methyltyrosine amide, also known as Arginine-glycine-aspartate-O-methyltyrosine amide, is a useful research compound. Its molecular formula is C22H34N8O7 and its molecular weight is 522.6 g/mol. The purity is usually 95%.

Methanesulfonamide, N-(4-((1S)-4-(ethylheptylamino)-1-hydroxybutyl)phenyl)-

• CAS RN:
• 136591-58-7

• Formula:
• C20H36N2O3S

• InChI:
• InChI=1S/C20H36N2O3S/c1-4-6-7-8-9-16-22(5-2)17-10-11-20(23)18-12-14-19(15-13-18)21-26(3,24)25/h12-15,20-21,23H,4-11,16-17H2,1-3H3/t20-/m0/s1

• InChIKey:
• ALOBUEHUHMBRLE-FQEVSTJZSA-N

• Methanesulfonamide, N-(4-((1S)-4-(ethylheptylamino)-1-hydroxybutyl)phenyl)-, also known as Methanesulfonamide, N-(4-((1S)-4-(ethylheptylamino)-1-hydroxybutyl)phenyl)-, is a useful research compound. Its molecular formula is C20H36N2O3S and its molecular weight is 384.6 g/mol. The purity is usually 95%.

2-[4-(2-Aminoethoxy)anilino]-6-(2,6-dichlorophenyl)-8-methylpyrido[2,3-d]pyrimidin-7-one

Usually In Stock

• CAS RN:
• 212391-58-7

• Formula:
• C22H19Cl2N5O2

• InChI:
• InChI=1S/C22H19Cl2N5O2/c1-29-20-13(11-16(21(29)30)19-17(23)3-2-4-18(19)24)12-26-22(28-20)27-14-5-7-15(8-6-14)31-10-9-25/h2-8,11-12H,9-10,25H2,1H3,(H,26,27,28)

• tool compounds in epigenetics.

PSB 11 hydrochloride

In Stock

• CAS RN:
• 453591-58-7

• Formula:
• C16H17N5O.HCl

• InChI:
• InChI=1S/C16H16N5O.ClH/c1-3-11-9-21-15(17-11)12-14(20(2)16(21)22)19-13(18-12)10-7-5-4-6-8-10;/h4-8,11H,3,9H2,1-2H3;1H/q+1;

• Potent and selective antagonist for the human adenosine A3 receptor, with low affinity for the rat A3 receptor (Ki values are 2.3 and > 10000 nM respectively). Displays > 1000-fold selectivity over human A1 and A2A receptors (Ki values are 4.1 and 3.3 μM respectively) and > 180-fold selectivity over rat A1, rat A2A and mouse A2B receptors. Acts as an inverse agonist in the [35S]GTPγS binding assay in hA3-CHO cells (IC50 = 36 nM).

Methyl 4-(benzyloxy)-3-methoxy-5-nitrobenzenecarboxylate

In Stock

• CAS RN:
• 1221791-58-7

• Formula:
• C16H15NO6

• InChI:
• InChI=1S/C16H15NO6/c1-21-14-9-12(16(18)22-2)8-13(17(19)20)15(14)23-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3

• InChIKey:
• WVMQJOCEAJWYGN-UHFFFAOYSA-N

• Methyl 4-(benzyloxy)-3-methoxy-5-nitrobenzenecarboxylate is a useful research compound. Its molecular formula is C16H15NO6 and its molecular weight is 317.29 g/mol. The purity is usually 95%.